Cas no 1697999-03-3 (tert-butyl 3-(bromomethyl)-3-(2-ethoxyethoxy)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-(bromomethyl)-3-(2-ethoxyethoxy)piperidine-1-carboxylate
• CAS No: 1697999-03-3
• MF: C₁₅H₂₈BrNO₄
• MW: 366.291124343872
• CID: 6313049
• PubChem ID: 114772589
• Update Time: 2025-06-12

tert-butyl 3-(bromomethyl)-3-(2-ethoxyethoxy)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(bromomethyl)-3-(2-ethoxyethoxy)piperidine-1-carboxylate
• EN300-1135806
• 1697999-03-3

• Inchi： 1S/C15H28BrNO4/c1-5-19-9-10-20-15(11-16)7-6-8-17(12-15)13(18)21-14(2,3)4/h5-12H2,1-4H3
• InChI Key： VHVMBKALSIXJMZ-UHFFFAOYSA-N
• SMILES： BrCC1(CN(C(=O)OC(C)(C)C)CCC1)OCCOCC

Computed Properties

• Exact Mass: 365.12017g/mol
• Monoisotopic Mass: 365.12017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 48Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 3-(bromomethyl)-3-(2-ethoxyethoxy)piperidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-(bromomethyl)-3-(2-ethoxyethoxy)piperidine-1-carboxylate (CAS No. 1697999-03-3)

The compound tert-butyl 3-(bromomethyl)-3-(2-ethoxyethoxy)piperidine-1-carboxylate (CAS No. 1697999-03-3) is a highly specialized intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries. Its unique molecular structure, featuring a piperidine core modified with bromomethyl and ethoxyethoxy functional groups, makes it a versatile building block for the development of complex molecules. Researchers and chemists are increasingly interested in this compound due to its potential applications in drug discovery and material science.

One of the key features of tert-butyl 3-(bromomethyl)-3-(2-ethoxyethoxy)piperidine-1-carboxylate is its role as a protecting group and alkylating agent. The tert-butyloxycarbonyl (Boc) group is widely used to protect amines during multi-step syntheses, while the bromomethyl moiety allows for further functionalization. This dual functionality is particularly valuable in the synthesis of heterocyclic compounds, which are prevalent in many FDA-approved drugs. Recent trends in medicinal chemistry highlight the demand for such intermediates to accelerate the discovery of new therapeutics.

In the context of green chemistry and sustainable synthesis, CAS No. 1697999-03-3 has garnered attention for its potential to reduce waste and improve reaction efficiency. The compound's ethoxyethoxy side chain enhances solubility in polar solvents, enabling reactions under milder conditions. This aligns with the growing focus on environmentally friendly synthetic routes, a topic frequently searched by professionals in the field. Additionally, its stability under various conditions makes it a reliable choice for industrial-scale applications.

The pharmaceutical industry's shift toward targeted therapies and small molecule drugs has further increased the relevance of tert-butyl 3-(bromomethyl)-3-(2-ethoxyethoxy)piperidine-1-carboxylate. Its structural motifs are commonly found in compounds targeting central nervous system (CNS) disorders and infectious diseases. For instance, the piperidine scaffold is a key component in many neurological drugs, and the bromomethyl group facilitates the introduction of pharmacophores. These attributes make it a hot topic in drug development forums and academic research.

From a technical perspective, the synthesis and handling of CAS No. 1697999-03-3 require expertise in organic chemistry and reaction optimization. The compound's purity and stability are critical for reproducible results, which is why suppliers often provide detailed analytical data (e.g., NMR, HPLC) to ensure quality. Researchers frequently search for synthetic protocols and safety data related to this intermediate, emphasizing the need for accurate and accessible information.

In summary, tert-butyl 3-(bromomethyl)-3-(2-ethoxyethoxy)piperidine-1-carboxylate (CAS No. 1697999-03-3) is a pivotal compound in modern synthetic chemistry. Its applications span drug discovery, material science, and green chemistry, reflecting the interdisciplinary nature of contemporary research. As the demand for innovative intermediates grows, this compound is poised to remain a focal point in both academic and industrial settings.